2-[3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile

• IUPAC Name: 2-[3-(2-cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile
• InChI: InChI=1S/C22H21N5O/c23-10-15-9-16-13-28-8-7-18(16)24-21(15)26-11-17(12-26)27-20-4-2-1-3-19(20)25-22(27)14-5-6-14/h1-4,9,14,17H,5-8,11-13H2
• InChI Key: YKGMJXHVJRAMRF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC3=CC=CC=C3N2C4CN(C4)C5=C(C=C6COCCC6=N5)C#N
• Molecular Formula: C22H21N5O
• Molecular Weight: 371.4 g/mol

Description

2-[3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C22H21N5O and its molecular weight is 371.444. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The chemical compound 2-[3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-7,8-dihydro-5H-pyrano[4,3-b]pyridine-3-carbonitrile is involved in the synthesis of various heterocyclic derivatives that have been studied for their potential biological and pharmacological activities. The compound's structure serves as a precursor or intermediate in synthesizing novel compounds with varied potential applications, including antimicrobial, anti-inflammatory, and antitumor activities. The synthesis of such derivatives often involves reactions with various electrophilic and nucleophilic reagents, leading to a wide range of heterocyclic compounds with significant biological activities.

Biological and Pharmacological Activities

• Antimicrobial Activity : Research has highlighted the synthesis of new pyrazole and antibacterial pyrazolopyrimidine derivatives, indicating significant antimicrobial activities against various bacterial strains. These compounds' structural modifications aim to enhance their efficacy as antimicrobial agents, showcasing the potential of such derivatives in developing new antibacterial drugs (Rahmouni et al., 2014).

• Antitumor and Antiproliferative Activities : Various synthesized derivatives have been evaluated for their antitumor activities, with some showing significant effects against human laryngeal epidermoid carcinoma cells. These findings suggest the compound's derivatives' potential in cancer therapy, highlighting the importance of structural modifications to enhance biological activity (Abdel‐Latif et al., 2016).

• Anti-inflammatory Activity : The synthesis of heterocyclic derivatives has also shown significant anti-inflammatory activities, comparable to known anti-inflammatory drugs. These activities are measured by the compounds' ability to inhibit prostaglandin, suggesting their potential use in developing new anti-inflammatory agents (Fahmy et al., 2012).

• Neurotropic Properties : The neurotropic activities of diamino derivatives of pyrano[3,4-c]pyridines have been investigated, indicating their potential in preventing clonic seizures and convulsions in animal models. This suggests the possibility of developing new neuroprotective drugs based on these compounds' structures (Paronikyan et al., 2016).